Azepan-1-yl(3-chloro-4-methylphenyl)methanone

• IUPAC Name: azepan-1-yl-(3-chloro-4-methylphenyl)methanone
• InChI: InChI=1S/C14H18ClNO/c1-11-6-7-12(10-13(11)15)14(17)16-8-4-2-3-5-9-16/h6-7,10H,2-5,8-9H2,1H3
• InChI Key: OPBWCAQDWDIUSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCCCCC2)Cl
• Molecular Formula: C14H18ClNO
• Molecular Weight: 251.75 g/mol

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Azepan-1-yl(3-chloro-4-methylphenyl)methanone typically involves the reaction of azepane with 3-chloro-4-methylbenzoyl chloride under basic conditions. The reaction is usually carried out in the presence of a base such as triethylamine or pyridine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then stirred at room temperature or slightly elevated temperatures to ensure complete conversion to the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to control reaction parameters precisely. Purification steps such as recrystallization or chromatography may be employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

Azepan-1-yl(3-chloro-4-methylphenyl)methanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The chlorine atom in the phenyl ring can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophilic substitution reactions often use reagents like sodium azide (NaN3) or thiourea.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Azepan-1-yl(3-chloro-4-methylphenyl)methanone has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Azepan-1-yl(3-chloro-4-methylphenyl)methanone involves its interaction with specific molecular targets in biological systems. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• Azepan-1-yl(4-tert-butylphenyl)methanone
• Azepan-1-yl(3-(2-(4-chloro-3-methylphenoxy)ethoxy)phenyl)methanone

Uniqueness

Azepan-1-yl(3-chloro-4-methylphenyl)methanone is unique due to the presence of the 3-chloro-4-methylphenyl group, which imparts specific chemical and biological properties